8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C18H12FN7O
• Molecular Weight: 361.3 g/mol
• IUPAC Name: 8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C18H12FN7O/c19-12-8-6-11(7-9-12)16-13-14(10-4-2-1-3-5-10)21-22-17(27)15(13)20-18-23-24-25-26(16)18/h1-9,16H,(H,22,27)(H,20,23,25)
• InChI Key: IBOAECJMBUASEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC=C(C=C5)F

Description

This compound is a polyheterocyclic molecule featuring a tricyclic core with seven nitrogen atoms (heptazatricyclo framework) and aromatic substituents (4-fluorophenyl and phenyl groups). The fluorine atom at the para position of the phenyl ring likely enhances electronic properties and metabolic stability compared to non-fluorinated analogs . Crystal structure determination for such molecules typically employs programs like SHELXL , which refine atomic coordinates and validate stereoelectronic features.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one typically involves multi-step organic reactions. The starting materials often include substituted anilines and phenylhydrazines, which undergo cyclization reactions under controlled conditions. The reaction conditions may involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring consistent quality, and implementing safety measures. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent choice, and reaction time are crucial for achieving the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce amine derivatives. Substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules.

Biology: It may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical agent.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating biological pathways and exerting its effects. Detailed studies on its binding affinity and interaction dynamics are essential to understand its mechanism fully.

Comparison with Similar Compounds

Structural Analogues

Key structural analogs include:

Simplified bicyclic systems : Compounds with fewer nitrogen atoms (e.g., triazatricyclics) exhibit reduced conformational rigidity, impacting their stability in biological systems .

Marine-derived polyheterocycles: Secondary metabolites from marine actinomycetes (e.g., salternamides) share structural motifs like aromatic rings and nitrogen-rich cores but often include additional functional groups (e.g., ester or amide linkages) .

Table 1: Structural and Electronic Comparison

Property	Target Compound	Non-fluorinated Analog	Marine-derived Salternamide E
Molecular Weight (g/mol)	~400 (estimated)	~382	478
Aromatic Substituents	4-Fluorophenyl, Phenyl	Phenyl	Chlorophenyl, Indole
Nitrogen Atoms	7	7	3
LogP (Predicted)	2.8	3.1	1.5
Crystallization Method	SHELXL-refined	Not reported	LC/MS-guided isolation

Bioactivity and Stability

• Antioxidant Potential: While the target compound lacks direct bioactivity data, structurally related phenylpropenoids from Populus buds demonstrate antioxidant and anti-inflammatory effects, suggesting that the fluorophenyl group could enhance radical scavenging .
• Thermal Stability : The rigid heptazatricyclo framework likely improves thermal stability compared to linear analogs, as seen in transition metal compounds with similar polycyclic systems .
• Synergistic Effects : In pesticide research, fluorinated compounds often show enhanced compatibility with microbial agents (e.g., Beauveria bassiana) due to reduced metabolic degradation .

Biological Activity

The compound 8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C18H13F1N7O2
• Molecular Weight : 359.3 g/mol
• IUPAC Name : 8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Biological Activity Overview

The biological activity of this compound primarily revolves around its role as a potential inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes. PARP inhibitors have gained significant interest in cancer therapy due to their ability to exploit the DNA repair deficiencies in certain cancer cells.

The compound exhibits its biological effects through the following mechanisms:

• PARP Inhibition : It inhibits PARP-mediated PARylation with an effective concentration (EC50) of 2.51 nM in whole-cell assays .
• Antitumor Activity : In studies involving cancer cell lines with BRCA1/2 mutations (e.g., MX-1 and Capan-1), the compound demonstrated significant cytotoxicity with EC50 values of 0.3 nM and 5 nM respectively .
• Pharmacokinetics : The compound shows favorable pharmacokinetic properties that enhance its oral bioavailability and therapeutic efficacy in vivo.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	EC50 Value
PARP Inhibition	Inhibition of PARylation	2.51 nM
Antitumor Activity	Inhibition in BRCA1/2 mutant cells	MX-1: 0.3 nM
		Capan-1: 5 nM

Case Study: Efficacy in Cancer Models

In a preclinical study involving the BRCA1 mutant MX-1 breast cancer xenograft model:

• The compound was administered orally as a monotherapy.
• Results indicated a significant reduction in tumor growth compared to control groups.
• The study further explored combination therapies with standard chemotherapeutics like temozolomide and cisplatin.